1-isothiocyanato-1-(methoxymethyl)cyclopropane
Overview
Description
1-Isothiocyanato-1-(methoxymethyl)cyclopropane (IMC) is a cyclic organic compound with a unique structure. It is an important intermediate in the synthesis of a variety of compounds and is used in the production of pharmaceuticals, agrochemicals, and other industrial products. IMC is also used as a catalyst in organic synthesis, as well as a reagent in the study of reaction mechanisms.
Scientific Research Applications
1-isothiocyanato-1-(methoxymethyl)cyclopropane is commonly used as a reagent in organic synthesis, as it is able to form carbon-carbon bonds. It can also be used as a catalyst in the synthesis of organic compounds. It is also used in the study of reaction mechanisms, as it can be used to study the effect of different reactants on the reaction rate. 1-isothiocyanato-1-(methoxymethyl)cyclopropane has also been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial products.
Mechanism of Action
1-isothiocyanato-1-(methoxymethyl)cyclopropane is an electrophile, which means it is attracted to electron-rich molecules. When 1-isothiocyanato-1-(methoxymethyl)cyclopropane reacts with an electron-rich molecule, it forms a covalent bond with the molecule. This covalent bond is then broken, releasing the electron-rich molecule and forming a new molecule.
Biochemical and Physiological Effects
1-isothiocyanato-1-(methoxymethyl)cyclopropane has been shown to have several biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species, which can lead to oxidative stress. It has also been found to inhibit the activity of enzymes involved in the metabolism of drugs, leading to increased drug concentrations in the body. Finally, it has been found to have an anti-inflammatory effect, as well as a cytotoxic effect on certain types of cancer cells.
Advantages and Limitations for Lab Experiments
1-isothiocyanato-1-(methoxymethyl)cyclopropane has several advantages when used in lab experiments. It is relatively inexpensive and easy to obtain, and it is also stable and non-toxic. It is also a versatile reagent, as it can be used for a variety of reactions. However, 1-isothiocyanato-1-(methoxymethyl)cyclopropane is also limited in its use, as it is not soluble in water and it can be difficult to remove from reaction mixtures.
Future Directions
There are a number of potential future directions for 1-isothiocyanato-1-(methoxymethyl)cyclopropane. It could be used in the synthesis of more complex organic compounds, such as peptides and proteins. It could also be used in the synthesis of more efficient catalysts and reagents for organic synthesis. Additionally, it could be used to study the effects of different reactants on the reaction rate, as well as the effects of different catalysts on the reaction rate. Finally, it could be used to study the biochemical and physiological effects of different compounds on cells and organisms.
Synthesis Methods
1-isothiocyanato-1-(methoxymethyl)cyclopropane can be synthesized from the reaction of 1-chloro-1-(methoxymethyl)cyclopropane and thiophosgene. This reaction is usually carried out in a solvent such as dichloromethane at room temperature. The reaction proceeds via a nucleophilic substitution reaction, with the chloride ion acting as a leaving group. The resulting product is a mixture of 1-isothiocyanato-1-(methoxymethyl)cyclopropane and thiophosgene, which can be separated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-isothiocyanato-1-(methoxymethyl)cyclopropane can be achieved through a three-step process involving the reaction of commercially available starting materials.", "Starting Materials": [ "Methoxymethylcyclopropane", "Thionyl chloride", "Potassium thiocyanate" ], "Reaction": [ "Step 1: Methoxymethylcyclopropane is reacted with thionyl chloride to form 1-chloromethyl-1-methoxycyclopropane.", "Step 2: The resulting chloromethyl compound is then reacted with potassium thiocyanate to form 1-isothiocyanato-1-(methoxymethyl)cyclopropane.", "Step 3: The final product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
2022849-64-3 |
Molecular Formula |
C6H9NOS |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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